Methyl-5-amino-3-(2-chlorophenyl)isoxazol-4-carboxylate
Cat. No. B8578982
M. Wt: 252.65 g/mol
InChI Key: CBQUDBGGCMIVSN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09132126B2
Procedure details
In a similar manner as described in Preparation Example 25, by using methanol (60 mL), methyl-5-amino-3-(2-chlorophenyl)isoxazol-4-carboxylate (6.0 g, 23.75 mmol) and 3% sodium hydroxide aqueous solution (60 mL), a white solid required compound (3.66 g, 15.33 mmol, 65%) was obtained.
Quantity
6 g
Type
reactant
Reaction Step One
Name
Yield
65%
Identifiers
|
REACTION_CXSMILES
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C[O:2][C:3]([C:5]1[C:6]([C:11]2[CH:16]=[CH:15][CH:14]=[CH:13][C:12]=2[Cl:17])=[N:7][O:8][C:9]=1[NH2:10])=[O:4].[OH-].[Na+]>CO>[NH2:10][C:9]1[O:8][N:7]=[C:6]([C:11]2[CH:16]=[CH:15][CH:14]=[CH:13][C:12]=2[Cl:17])[C:5]=1[C:3]([OH:4])=[O:2] |f:1.2|
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Inputs
Step One
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Name
|
|
|
Quantity
|
6 g
|
|
Type
|
reactant
|
|
Smiles
|
COC(=O)C=1C(=NOC1N)C1=C(C=CC=C1)Cl
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Step Two
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Name
|
|
|
Quantity
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60 mL
|
|
Type
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reactant
|
|
Smiles
|
[OH-].[Na+]
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Step Three
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Name
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|
|
Quantity
|
60 mL
|
|
Type
|
solvent
|
|
Smiles
|
CO
|
Conditions
Other
|
Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
|
|
Details
|
In a similar manner as described in Preparation Example 25
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
NC1=C(C(=NO1)C1=C(C=CC=C1)Cl)C(=O)O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 15.33 mmol | |
| AMOUNT: MASS | 3.66 g | |
| YIELD: PERCENTYIELD | 65% | |
| YIELD: CALCULATEDPERCENTYIELD | 64.5% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
